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Compound of Interest

Compound Name: 3-Nitro-1-pyrenol-d8

Cat. No.: B15600213

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Nitro-1-pyrenol-d8 is not publicly
available. This guide has been compiled using safety data from the non-deuterated parent
compound, 3-Nitro-1-pyrenol (CAS 86674-49-9), and other structurally related nitroaromatic
compounds. The toxicological properties are predicted to be very similar. Researchers must
treat this compound with extreme caution and perform a full risk assessment before use. This
material is intended for research use only.

Introduction

3-Nitro-1-pyrenol-d8 is a deuterated derivative of 3-Nitro-1-pyrenol, a mutagenic agent.[1] Like
other nitroaromatic compounds, it poses significant health risks due to its potential toxicity and
mutagenicity.[2] The nitro functional group makes these compounds energetically reactive and
often toxic; their metabolism can lead to the formation of DNA adducts, resulting in mutagenic
and carcinogenic effects.[2][3] This document provides a comprehensive guide to the safe
handling, storage, and emergency procedures for 3-Nitro-1-pyrenol-d8, based on the known
hazards of analogous compounds.

Hazard Identification and Classification

While a specific GHS classification for 3-Nitro-1-pyrenol-d8 is unavailable, related
nitroaromatic compounds are classified as highly toxic. The primary hazards are acute toxicity
via oral, dermal, and inhalation routes, and potential for organ damage through prolonged or
repeated exposure.
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Anticipated GHS Classification:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled
H373: May cause damage to
Specific Target Organ Toxicity organs (Kidney, Liver, Heart,
Category 2
(Repeated Exposure) Blood) through prolonged or
repeated exposure
Hazardous to the Aquatic H412: Harmful to aquatic life
Category 3

Environment, Long-Term

with long lasting effects

This classification is based on the hazardous properties of 3-Nitroaniline and is provided for

guidance only.

Click to download full resolution via product page

Physical and Chemical Properties

Limited data is available for the deuterated compound. The properties of the parent compound,

3-Nitro-1-pyrenol, are listed below.
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Property Value

Molecular Formula C16HoNOs (Parent)[1][4]

C16HDsNOs (Deuterated)

Molecular Weight 263.25 g/mol (Parent)[1][4]
Appearance Solid (Anticipated)
Storage Temperature Room Temperature[1]
CAS Number 86674-49-9 (Parent)[1][4]

Experimental Protocols: Safe Handling and Use

All work with 3-Nitro-1-pyrenol-d8 must be performed within a certified chemical fume hood. A
designated area and specific standard operating procedures (SOPs) are mandatory.

4.1 Engineering Controls
e Primary: Use a certified chemical fume hood with sufficient airflow.

e Secondary: Ensure the laboratory is well-ventilated. Access to a safety shower and eyewash
station is critical.

4.2 Personal Protective Equipment (PPE) The following PPE is mandatory when handling this
compound.
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Protection Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.[3]

) Chemical-resistant gloves (e.qg., nitrile). Double-
Hand Protection o
gloving is recommended.[3]

] Flame-retardant laboratory coat, long pants, and
Body Protection
closed-toe shoes.[3]

Not required if work is performed within a
Resnirat certified fume hood. For emergencies, a self-
espirator
P Y contained breathing apparatus (SCBA) is

necessary.

4.3 Handling Protocol

» Preparation: Designate a specific area within the fume hood for the experiment. Cover the
work surface with absorbent, disposable bench paper.

» Weighing: Weigh the solid compound within the fume hood. Use non-sparking spatulas.[3]

¢ Manipulation: Handle the compound with care, avoiding the creation of dust.[5] Keep
containers tightly closed when not in use.

o Decontamination: After handling, wipe down the designated area and all equipment with an
appropriate solvent (e.g., ethanol), followed by soap and water.

o Waste: All contaminated materials (gloves, bench paper, pipette tips) must be disposed of as
hazardous chemical waste.[6]

Storage and Disposal
5.1 Storage Protocol
» Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[3][6]

» Keep containers tightly closed and clearly labeled.
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e Segregate from incompatible materials such as strong acids, bases, and oxidizing agents.[3]

[6]
» Store in a locked cabinet or an area accessible only to authorized personnel.[7]

5.2 Disposal Protocol

All waste containing 3-Nitro-1-pyrenol-d8 is considered hazardous waste.

Never dispose of this compound down the drain or in regular trash.[6]

Collect all solid and liquid waste in clearly labeled, sealed containers.

Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.[6]

Emergency Procedures

6.1 Accidental Release or Spill A spill of this compound must be treated as a serious incident.

Click to download full resolution via product page

6.2 First-Aid Measures Immediate medical attention is required for any exposure.

Click to download full resolution via product page

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor immediately.

» Skin Contact: Take off immediately all contaminated clothing. Wash the skin with plenty of
soap and water. Call a POISON CENTER or doctor immediately if you feel unwell.

o Eye Contact: Rinse eyes cautiously with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Continue rinsing and seek immediate medical
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attention.

 Ingestion: Immediately call a POISON CENTER or doctor. Rinse mouth with water. Do NOT
induce vomiting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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